Cas no 1261787-43-2 (2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261787-43-2
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 4984298
• Update Time: 2025-05-26

2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)8-3-1-7(2-4-8)10-9(12(19)20)5-6-18-11(10)17/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： KZWCTRNEEDAXAZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(N)=NC=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid

Comprehensive Overview of 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261787-43-2)

The compound 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261787-43-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylphenyl group and an isonicotinic acid backbone, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of the amino and carboxylic acid functional groups further enhances its versatility in chemical reactions.

In recent years, the demand for fluorinated compounds like 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where such molecules play a pivotal role. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can improve the binding affinity of drug candidates to their targets. This has led to a spike in searches for "fluorinated drug intermediates" and "trifluoromethylphenyl derivatives" in scientific databases.

The synthesis of CAS No. 1261787-43-2 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and hydrolysis. These methods are widely discussed in academic circles, with many researchers seeking optimized protocols for higher yields and purity. Keywords such as "isonicotinic acid synthesis" and "amino acid derivatives" frequently appear in literature searches, reflecting the compound's relevance in modern chemistry. Additionally, its potential as a building block for heterocyclic compounds has made it a subject of interest in materials science.

From an industrial perspective, 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid is often utilized in the development of crop protection agents and veterinary pharmaceuticals. Its structural features contribute to the efficacy of these products, addressing global challenges like pest resistance and animal health. This has led to increased inquiries about "agrochemical intermediates" and "veterinary drug synthesis" in online forums and research platforms. The compound's stability under various environmental conditions further enhances its appeal for such applications.

Quality control and analytical characterization of CAS No. 1261787-43-2 are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers often search for "analytical methods for fluorinated compounds" or "QC protocols for amino acid derivatives" to streamline their workflows. The compound's compatibility with these advanced analytical tools underscores its importance in rigorous scientific settings.

Looking ahead, the potential of 2-Amino-3-(4-(trifluoromethyl)phenyl)isonicotinic acid in green chemistry initiatives is another area of exploration. With sustainability becoming a priority, scientists are investigating eco-friendly synthesis routes and recyclable catalysts for its production. Searches related to "sustainable fluorination methods" and "green synthesis of heterocycles" highlight this shift in focus. The compound's adaptability to such innovations positions it as a key player in the future of environmentally conscious chemical manufacturing.